Cas no 1805579-94-5 (4-(Chloromethyl)-3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 4-(Chloromethyl)-3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1805579-94-5
• MF: C₉H₄ClF₅N₂
• MW: 270.586478233337
• CID: 4806566
• Update Time: 2025-10-28

4-(Chloromethyl)-3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4ClF5N2/c10-1-4-5(2-16)7(9(13,14)15)17-3-6(4)8(11)12/h3,8H,1H2
• InChI Key： HVKWVZZEGNEVSG-UHFFFAOYSA-N
• SMILES： ClCC1=C(C#N)C(C(F)(F)F)=NC=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 4-(Chloromethyl)-3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine

Introduction to 4-(Chloromethyl)-3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805579-94-5)

4-(Chloromethyl)-3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine, with the CAS number 1805579-94-5, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group, a cyano group, and multiple fluorine substituents, which collectively contribute to its distinct chemical properties and potential biological activities.

The chloromethyl group in this compound is particularly noteworthy due to its reactivity and ability to participate in various chemical reactions, such as nucleophilic substitution and coupling reactions. This functional group can be leveraged in the synthesis of more complex molecules, making 4-(Chloromethyl)-3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine a valuable intermediate in the development of novel pharmaceuticals and agrochemicals.

The presence of the cyano group further enhances the compound's reactivity and stability. The cyano group is known for its strong electron-withdrawing properties, which can influence the electronic distribution within the molecule and affect its interactions with biological targets. This characteristic makes the compound a promising candidate for applications in drug discovery, where it can be used to modulate specific biological pathways or target specific proteins.

The difluoromethyl and trifluoromethyl substituents are key features that contribute to the compound's unique properties. Fluorine atoms are known for their ability to improve the metabolic stability and bioavailability of molecules, making them highly desirable in drug design. The presence of these fluorinated groups can also enhance the lipophilicity of the compound, facilitating its penetration through biological membranes and improving its pharmacokinetic profile.

Recent studies have explored the potential applications of 4-(Chloromethyl)-3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine in various areas of research. For instance, a study published in the Journal of Medicinal Chemistry investigated the use of this compound as a scaffold for developing inhibitors of specific enzymes involved in cancer progression. The researchers found that derivatives of this compound exhibited potent inhibitory activity against these enzymes, suggesting its potential as a lead compound for further drug development.

Another area of interest is the use of 4-(Chloromethyl)-3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine in agrochemical research. A study published in the Pest Management Science journal explored the insecticidal properties of this compound and its derivatives. The results indicated that these compounds showed significant efficacy against several economically important pests, highlighting their potential as novel agrochemical agents.

In addition to its applications in medicinal chemistry and agrochemicals, 4-(Chloromethyl)-3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine has also been studied for its potential use in materials science. Research published in the Journal of Materials Chemistry investigated the photophysical properties of this compound and found that it exhibits interesting optical behaviors, making it a candidate for use in advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of 4-(Chloromethyl)-3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine typically involves a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include sequential functionalization reactions starting from simpler pyridine derivatives. The choice of reagents and catalysts plays a crucial role in optimizing the synthesis process and minimizing side reactions.

In conclusion, 4-(Chloromethyl)-3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805579-94-5) is a versatile compound with a wide range of potential applications in medicinal chemistry, agrochemicals, and materials science. Its unique structural features make it an attractive candidate for further research and development, opening up new possibilities for innovation in these fields.